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Compound of Interest

Compound Name: 1-Bromobut-1-yne

Cat. No.: B1609917 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the utilization

of 1-bromobut-1-yne, a versatile C4 building block, in various organic synthesis applications.

Its unique combination of a terminal bromoalkyne functionality makes it a valuable reagent for

the construction of complex molecular architectures through cross-coupling and cycloaddition

reactions.

Overview and Physicochemical Properties
1-Bromobut-1-yne is a colorless to pale yellow liquid with the chemical formula C₄H₅Br. It is a

reactive compound that should be handled with appropriate safety precautions in a well-

ventilated fume hood.

Table 1: Physicochemical Properties of 1-Bromobut-1-yne[1]
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Property Value

Molecular Weight 132.99 g/mol

CAS Number 50405-39-5

IUPAC Name 1-bromobut-1-yne

SMILES CCC#CBr

Boiling Point ~109-111 °C

Density ~1.42 g/mL

Core Applications in Organic Synthesis
1-Bromobut-1-yne is primarily employed in the formation of carbon-carbon bonds, offering

access to a variety of important structural motifs. The principal applications are centered

around cross-coupling and cycloaddition reactions.

Cadiot-Chodkiewicz Coupling: Synthesis of
Unsymmetrical 1,3-Diynes
The Cadiot-Chodkiewicz coupling is a powerful method for the synthesis of unsymmetrical 1,3-

diynes by reacting a terminal alkyne with a 1-haloalkyne, such as 1-bromobut-1-yne.[2][3][4]

This reaction is typically catalyzed by a copper(I) salt in the presence of an amine base.[3][4]

The resulting unsymmetrical diynes are valuable intermediates in the synthesis of natural

products, pharmaceuticals, and advanced materials.[2]

This protocol is a generalized procedure and may require optimization for specific substrates.

Materials:

1-Bromobut-1-yne

Terminal alkyne

Copper(I) chloride (CuCl) or Copper(I) bromide (CuBr)
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An amine base (e.g., butylamine, diethylamine, piperidine)[3]

Hydroxylamine hydrochloride (as a reducing agent to maintain Cu(I) state)

Solvent (e.g., methanol, ethanol, THF, or a mixture with water)[2]

Inert atmosphere (Nitrogen or Argon)

Procedure:

To a stirred solution of the terminal alkyne (1.0 eq.) and an amine base (2.0 eq.) in the

chosen solvent under an inert atmosphere, add a catalytic amount of CuCl or CuBr (e.g., 5

mol%).

Add a solution of hydroxylamine hydrochloride in water to the mixture to ensure the presence

of the Cu(I) catalyst.

Cool the reaction mixture to 0 °C using an ice bath.

Slowly add a solution of 1-bromobut-1-yne (1.1 eq.) in the reaction solvent to the mixture.

Allow the reaction to warm to room temperature and stir for the appropriate time (typically 1-

4 hours), monitoring the reaction progress by TLC or GC-MS.

Upon completion, quench the reaction with an aqueous solution of ammonium chloride.

Extract the product with an appropriate organic solvent (e.g., diethyl ether, ethyl acetate).

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel to afford the desired

unsymmetrical 1,3-diyne.

Table 2: Examples of Cadiot-Chodkiewicz Coupling with Analogs of 1-Bromobut-1-yne[5]
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1-Bromoalkyne Terminal Alkyne
Catalyst/Base/Solv
ent

Yield (%)

1-Bromo-1-propyne Phenylacetylene CuCl/EtNH₂/H₂O 85

1-Bromo-1-propyne 1-Octyne CuCl/EtNH₂/H₂O 75

1-Bromo-1-propyne 3-Butyn-1-ol CuCl/EtNH₂/H₂O 68

Note: Data for 1-bromobut-1-yne was not specifically found, so data for the closely related 1-

bromo-1-propyne is presented as a representative example.

Caption: Mechanism of the Cadiot-Chodkiewicz Coupling Reaction.

1,3-Dipolar Cycloaddition: Synthesis of Triazoles
1,3-Dipolar cycloaddition reactions, particularly the Huisgen cycloaddition between an azide

and an alkyne, are a cornerstone of "click chemistry" for the synthesis of 1,2,3-triazoles.[6][7][8]

1-Bromobut-1-yne can serve as the alkyne component in these reactions, leading to the

formation of bromo-substituted triazoles, which can be further functionalized. These reactions

can be performed under thermal conditions or, more commonly, catalyzed by copper(I) to

achieve high regioselectivity for the 1,4-disubstituted product.[8]

This protocol is a generalized procedure and may require optimization for specific substrates.

Materials:

1-Bromobut-1-yne

Organic azide

Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

Sodium ascorbate

Solvent (e.g., a mixture of t-butanol and water, or DMF)

Inert atmosphere (optional, but recommended)
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Procedure:

In a reaction vessel, dissolve the organic azide (1.0 eq.) and 1-bromobut-1-yne (1.0 eq.) in

the chosen solvent system (e.g., t-BuOH/H₂O 1:1).

In a separate vial, prepare a fresh solution of sodium ascorbate (0.2 eq.) in water.

In another vial, prepare a solution of CuSO₄·5H₂O (0.1 eq.) in water.

To the stirred solution of the azide and alkyne, add the sodium ascorbate solution followed

by the copper(II) sulfate solution.

Stir the reaction mixture at room temperature. The reaction is often complete within a few

hours, but may be stirred overnight. Monitor the reaction progress by TLC or LC-MS.

Upon completion, dilute the reaction mixture with water and extract the product with an

appropriate organic solvent (e.g., ethyl acetate, dichloromethane).

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel or recrystallization to yield

the desired 1,2,3-triazole.

Caption: Experimental workflow for a 1,3-dipolar cycloaddition.

Diels-Alder Reaction: Synthesis of Cyclohexadiene
Derivatives
As a dienophile, 1-bromobut-1-yne can participate in [4+2] cycloaddition reactions, known as

Diels-Alder reactions, with conjugated dienes to form substituted cyclohexadiene derivatives.

These reactions are a powerful tool for the construction of six-membered rings with good

stereocontrol. The bromo-substituent on the resulting cycloadduct provides a handle for further

synthetic transformations.

This protocol is a generalized procedure and may require optimization for specific substrates

and reaction conditions. High-pressure or sealed-tube conditions may be necessary for less
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reactive dienes.[3]

Materials:

1-Bromobut-1-yne

Conjugated diene (e.g., cyclopentadiene, 1,3-butadiene)

Solvent (e.g., toluene, xylene, or solvent-free)

Sealed tube or high-pressure reactor (if necessary)

Procedure:

In a clean, dry reaction vessel (e.g., a sealed tube), combine 1-bromobut-1-yne (1.0 eq.)

and the conjugated diene (1.2-2.0 eq.).

If a solvent is used, add it to the reaction vessel. For many Diels-Alder reactions, neat

conditions (solvent-free) are effective.

Seal the vessel and heat the reaction mixture to the desired temperature (typically ranging

from 80 °C to 180 °C).[3]

Maintain the temperature for the required reaction time (from a few hours to several days),

monitoring the progress by GC-MS or NMR spectroscopy.

After the reaction is complete, cool the vessel to room temperature.

If the reaction was performed neat, dissolve the crude product in a suitable solvent.

Concentrate the solvent under reduced pressure.

Purify the crude product by column chromatography on silica gel or distillation to obtain the

desired cyclohexadiene derivative.

Caption: Logical relationship in a Diels-Alder reaction.

Safety and Handling
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1-Bromobut-1-yne is a reactive and potentially hazardous chemical. It should be handled by

trained personnel in a well-ventilated chemical fume hood. Appropriate personal protective

equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times.

Avoid inhalation, ingestion, and skin contact. Store in a cool, dry, and well-ventilated area away

from incompatible materials.

Conclusion
1-Bromobut-1-yne is a valuable and versatile reagent in organic synthesis, providing efficient

routes to unsymmetrical 1,3-diynes, substituted triazoles, and functionalized cyclohexadienes.

The protocols and data presented in these application notes serve as a guide for researchers

in academia and industry to harness the synthetic potential of this important building block in

the development of novel molecules and pharmaceuticals. Further optimization of the provided

general procedures may be necessary to achieve the best results for specific substrates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1609917#using-1-bromobut-1-yne-in-organic-
synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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